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Compound of Interest

2-Butanone 2,4-
Compound Name:
Dinitrophenylhydrazone

Cat. No.: B143228

This technical guide provides an in-depth overview of the ultraviolet-visible (UV-Vis)
absorbance spectrum of 2-butanone dinitrophenylhydrazone, a derivative commonly used in
analytical chemistry for the detection and quantification of carbonyl compounds. This document
Is intended for researchers, scientists, and professionals in the field of drug development and
analytical chemistry.

Introduction

The reaction of 2-butanone, an aliphatic ketone, with 2,4-dinitrophenylhydrazine (DNPH) yields
the corresponding 2,4-dinitrophenylhydrazone. This reaction is a classic example of a
condensation reaction, proceeding through a nucleophilic addition-elimination mechanism. The
resulting hydrazone derivative is a highly conjugated and colored compound, making it suitable
for analysis by UV-Vis spectrophotometry. This derivatization technique is widely employed for
both qualitative identification and quantitative determination of aldehydes and ketones.[1][2]
The formation of a yellow, orange, or red precipitate upon reaction with DNPH is a positive test
for the carbonyl functional group.

Spectroscopic Data

The UV-Vis spectroscopic properties of 2-butanone dinitrophenylhydrazone are summarized in
the table below. The extended conjugation in the molecule gives rise to strong absorption in the
UV-Vis region.
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Property Value Source(s)
Molecular Formula C10H12N4O4 [31141[5]
Molecular Weight 252.23 g/mol [3B1141[5]
Amax (in Ethanol) 363 nm [6]

Amax (in alkaline solution) ~440 nm [6]

Molar Absorpivity (&) Data not available in cited 7]

sources

Reaction Mechanism and Experimental Workflow

The formation of 2-butanone dinitrophenylhydrazone and its subsequent analysis follow a well-

defined reaction pathway and experimental process.

Reaction Mechanism: Nucleophilic Addition-Elimination

The reaction begins with the nucleophilic attack of the terminal nitrogen of the 2,4-
dinitrophenylhydrazine on the electrophilic carbonyl carbon of 2-butanone. This is followed by a
proton transfer and the elimination of a water molecule to form the stable hydrazone.

2-Butanone 2,4-Dinitrophenylhydrazine

Nucleophilic Attack

Intermediate

Elimination

2-Butanone_dinitrophenylhydrazone Water
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Caption: Reaction mechanism for the formation of 2-butanone dinitrophenylhydrazone.

Experimental Workflow

The overall experimental process involves the synthesis of the hydrazone derivative, its
purification, and subsequent characterization by UV-Vis spectroscopy.
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Caption: Experimental workflow for the synthesis and analysis of 2-butanone
dinitrophenylhydrazone.
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Experimental Protocols

The following are detailed methodologies for the synthesis of 2-butanone
dinitrophenylhydrazone and its analysis by UV-Vis spectroscopy.

Synthesis of 2-Butanone Dinitrophenylhydrazone

This protocol outlines the steps for the preparation of the hydrazone derivative.

Materials:

2,4-Dinitrophenylhydrazine

e Methanol

e Concentrated Sulfuric Acid

e 2-Butanone

o Beakers

e Measuring cylinder

e Glass rod

e Funnel

Filter paper

Procedure:

o Preparation of Brady's Reagent: Dissolve 1g of 2,4-dinitrophenylhydrazine in 25 ml of
methanol in a 100 ml beaker. Cautiously add 1.5 ml of concentrated sulfuric acid down the
side of the beaker while stirring.

» Preparation of Ketone Solution: In a separate beaker, dissolve a small amount of 2-butanone
in @ minimum volume of methanol.
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e Reaction: Add the prepared Brady's reagent to the 2-butanone solution with stirring. A yellow
to orange precipitate of 2-butanone dinitrophenylhydrazone should form. If no precipitate
appears within 10 minutes, a small amount of concentrated sulfuric acid can be added.

« |solation and Purification: Filter the solid precipitate using a funnel and filter paper. Wash the
crystals with a small amount of cold methanol to remove any unreacted starting materials.
The crude product can be further purified by recrystallization from hot ethanol.

UV-Vis Spectroscopic Analysis

This protocol describes the procedure for obtaining the UV-Vis absorbance spectrum of the
synthesized 2-butanone dinitrophenylhydrazone.

Materials and Equipment:

o Purified 2-butanone dinitrophenylhydrazone
e Spectrophotometric grade ethanol

e Volumetric flasks

e Pipettes

e Quartz cuvettes (1 cm path length)

o UV-Vis Spectrophotometer

Procedure:

e Preparation of a Standard Stock Solution: Accurately weigh a known mass of the purified 2-
butanone dinitrophenylhydrazone and dissolve it in a known volume of spectrophotometric
grade ethanol in a volumetric flask to prepare a stock solution of a specific concentration.

» Preparation of Working Solutions: Prepare a series of dilutions from the stock solution to
obtain working standards of varying concentrations.

e Qualitative Analysis:
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o Take an appropriate concentration of the hydrazone solution in a quartz cuvette.

o Use the solvent (ethanol) as a blank.

o Scan the absorbance of the solution over a wavelength range of 200-600 nm to determine
the wavelength of maximum absorbance (Amax).

e Quantitative Analysis (Optional):
o Set the spectrophotometer to the predetermined Amax (363 nm).
o Measure the absorbance of the blank (ethanol) and zero the instrument.
o Measure the absorbance of each of the prepared working standards.

o Plot a graph of absorbance versus concentration to generate a calibration curve.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sjpas.com [sjpas.com]

2. sjpas.com [sjpas.com]

3. 2-Butanone-2,4-dinitrophenylhydrazone | CLOH12N404 | CID 5359531 - PubChem
[pubchem.ncbi.nim.nih.gov]

4. 2-Butanone-2,4-dinitrophenylhydrazone | 958-60-1 | AAA95860 [biosynth.com]

5. 2-Butanone, (2,4-dinitrophenyl)hydrazone (CAS 958-60-1) - Chemical & Physical
Properties by Cheméo [chemeo.com]

6. Determination of the Aldehydes and Ketones as their 2, 4-DNPH by Spectrophotometric
Procedure [jstage.jst.go.jp]

7. 2-Butanone, (2,4-dinitrophenyl)hydrazone [webbook.nist.gov]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b143228?utm_src=pdf-custom-synthesis
https://www.sjpas.com/index.php/sjpas/article/view/368
https://www.sjpas.com/index.php/sjpas/article/download/368/113
https://pubchem.ncbi.nlm.nih.gov/compound/N-_Z_-butan-2-ylideneamino_-2_4-dinitroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/N-_Z_-butan-2-ylideneamino_-2_4-dinitroaniline
https://www.biosynth.com/p/AAA95860/958-60-1-2-butanone-24-dinitrophenylhydrazone
https://www.chemeo.com/cid/47-604-9/2-Butanone-2-4-dinitrophenyl-hydrazone
https://www.chemeo.com/cid/47-604-9/2-Butanone-2-4-dinitrophenyl-hydrazone
https://www.jstage.jst.go.jp/article/jos1956/12/1/12_1_44/_article
https://www.jstage.jst.go.jp/article/jos1956/12/1/12_1_44/_article
https://webbook.nist.gov/cgi/cbook.cgi?ID=C958601&Mask=80
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [Technical Guide: UV-Vis Absorbance Spectrum of 2-
Butanone Dinitrophenylhydrazone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b143228#uv-vis-absorbance-spectrum-for-2-
butanone-dinitrophenylhydrazone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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